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Abstract

1-Penten-4-yn-3-ol (CAS: 14304-27-9) is a bifunctional organic molecule of significant interest
in synthetic chemistry.[1] Its structure, incorporating a terminal vinyl group, a terminal alkyne,
and a secondary alcohol, makes it a versatile precursor for the synthesis of more complex
molecules and potential pharmaceutical agents.[1] This guide provides an in-depth analysis of
the core spectroscopic techniques used to characterize 1-Penten-4-yn-3-ol: Nuclear Magnetic
Resonance (NMR) Spectroscopy (*H and 13C), Infrared (IR) Spectroscopy, and Mass
Spectrometry (MS). By integrating established principles with data from analogous structures,
this document serves as a technical resource for researchers, offering insights into spectral
interpretation, experimental design, and the validation of this key synthetic intermediate.

Molecular Structure and Physicochemical
Properties

© 2026 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b084421#bc-rfq
https://www.benchchem.com/product/b084421/docs?utm_src=pdf-body#a-comprehensive-spectroscopic-and-analytical-guide-to-1-penten-4-yn-3-ol
https://www.smolecule.com/products/s728748
https://www.smolecule.com/products/s728748
https://www.benchchem.com/product/b084421/docs?utm_src=pdf-body#a-comprehensive-spectroscopic-and-analytical-guide-to-1-penten-4-yn-3-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084421?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

1-Penten-4-yn-3-ol, with the molecular formula CsHesO, possesses a unique arrangement of
functional groups that dictates its chemical reactivity and spectroscopic signature.[2]
Understanding this structure is fundamental to interpreting the data that follows.

dot graph "molecular_structure” { layout=neato; node [shape=plaintext, fontsize=12]; edge
[fontsize=10];

// Atom nodes C1 [label="C1", pos="0,0!", fontcolor="#202124"]; C2 [label="C2", pos="1.5,0.5!",
fontcolor="#202124"]; C3 [label="C3", pos="3,0!", fontcolor="#202124"]; C4 [label="C4",
pos="4.5,0.5!", fontcolor="#202124"]; C5 [label="C5", pos="5.5,0.5!", fontcolor="#202124"]; O6
[label="0", pos="3,-1.5!", fontcolor="#EA4335"]; H_O [label="H", pos="3.5,-2!",
fontcolor="#202124"]; Hla [label="H", pos="-0.5,-0.7!", fontcolor="#202124"]; H1b [label="H",
pos="-0.5,0.7!", fontcolor="#202124"]; H2 [label="H", pos="1.5,1.2!", fontcolor="#202124"]; H3
[label="H", pos="3.5,0.7!", fontcolor="#202124"]; H5 [label="H", pos="6.5,0.5!",
fontcolor="#202124"];

// Bonds C1 -- C2 [label="="]; C2 -- C3; C3 -- C4,; C4 -- C5 [label="="]; C3 -- 06; 06 -- H_O; C1
-- Hla; C1 -- H1b; C2 -- H2; C3 -- H3; C5 -- H5; } Caption: Molecular structure of 1-Penten-4-
yn-3-ol with atom numbering.

Table 1: Physicochemical Properties of 1-Penten-4-yn-3-ol

Property Value Source
CAS Number 14304-27-9 [2]
Molecular Formula CsHeO [2]
Molecular Weight 82.10 g/mol [11[3]
Boiling Point 111.4 °C at 760 mmHg [2]
Density 0.935 g/cm? [2]
Refractive Index 1.465 [2]

Causes serious eye damage
Safety [3]
(GHS Hazard H318)
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Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of
an organic molecule. For 1-Penten-4-yn-3-ol, 1H and 3C NMR provide unambiguous
confirmation of its structure by identifying the distinct chemical environments of each proton
and carbon atom.

'H NMR Spectroscopy

Expertise & Experience: The *H NMR spectrum of this molecule is expected to be highly
informative. The vinyl protons (H1la, H1lb, H2) will exhibit characteristic splitting patterns (J-
coupling) that confirm their connectivity. The carbinol proton (H3) is expected to couple to its
neighbors, and the terminal alkyne proton (H5) will appear as a sharp singlet, albeit with
potential long-range coupling. The hydroxyl proton (H on O6) typically appears as a broad
singlet, and its chemical shift can be concentration-dependent.

Experimental Protocol: tH NMR Acquisition

o Sample Preparation: Dissolve 5-10 mg of 1-Penten-4-yn-3-ol in ~0.6 mL of deuterated
chloroform (CDCIs).

 Internal Standard: Add a small drop of a solution containing tetramethylsilane (TMS, 0 ppm)
as an internal standard.

e Instrumentation: Acquire the spectrum on a 400 MHz (or higher) NMR spectrometer.

¢ Acquisition Parameters:

[¢]

Pulse Angle: 30-45°

[¢]

Acquisition Time: ~4 seconds

[e]

Relaxation Delay: 2 seconds

o

Number of Scans: 16-64 (for good signal-to-noise)

o Data Processing: Process the resulting Free Induction Decay (FID) with an exponential
multiplication (line broadening of ~0.3 Hz) and perform a Fourier transform. Phase and
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baseline correct the spectrum and integrate the signals.

Table 2: Predicted *H NMR Spectral Data for 1-Penten-4-yn-3-ol (in CDCIs) Note: Predicted
values are based on established chemical shift ranges and data from analogous compounds
such as 1-penten-3-ol.
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. Coupling )
Predicted o L . Assignment
Proton(s) Multiplicity Constant (J) in .
(ppm) Rationale
Hz
Terminal alkyne
J=2.0 (long- proton,
H5 (=C-H) ~2.5 Doublet )
range to H3) deshielded by
the triple bond.
Labile proton,
position and
OH 15-35 Broad Singlet N/A shape are
solvent/concentr
ation dependent.
Carbinol proton,
deshielded by
J=6.0(toH2),J the adjacent
H3 (-CH(OH)-) ~4.8 Quartet or ddd
= 2.0 (to H5) oxygen and
unsaturated
systems.
Vinylic proton,
J=17.0 (trans to o
complex splitting
H1b), J = 10.5 )
H2 (=CH-) ~5.9 ddd ] due to coupling
(cisto Hla), J = ]
with three other
6.0 (to H3)
protons.
J=10.5(cisto Vinylic proton cis
Doublet of )
Hla (=CH2) ~5.2 H2),J=1.5 to the main
Doublets ) )
(geminal) chain.
J=17.0 (transto  Vinylic proton
Doublet of .
H1lb (=CH2) ~5.4 H2),J=1.5 trans to the main
Doublets i .
(geminal) chain.

3C NMR Spectroscopy

Expertise & Experience: The molecule's lack of symmetry means that all five carbon atoms are

chemically distinct and should produce five unique signals in the 13C NMR spectrum. The
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positions of these signals are highly predictable based on the hybridization and electronic
environment of each carbon. While direct experimental data is not publicly available, PubChem
confirms its existence, likely within the Wiley SpectraBase.[3]

Experimental Protocol: 13C NMR Acquisition

e Sample Preparation: Use the same sample prepared for *H NMR analysis. A higher
concentration (20-50 mg) may be beneficial.

e Instrumentation: Acquire the spectrum on a 400 MHz (or higher) NMR spectrometer
equipped with a broadband probe.

e Acquisition Parameters:

o

Technique: Proton-decoupled (standard)

[¢]

Pulse Angle: 30-45°

[e]

Acquisition Time: ~1.5 seconds

[e]

Relaxation Delay: 2-5 seconds

(¢]

Number of Scans: 512-2048 (due to the low natural abundance of 13C)

o Data Processing: Process the FID with an exponential multiplication (line broadening of 1-2
Hz) followed by a Fourier transform.

Table 3: Predicted 13C NMR Spectral Data for 1-Penten-4-yn-3-ol (in CDCIs) Note: Predicted
values are based on established chemical shift ranges and data from analogous compounds.

[4]
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Carbon(s)

Predicted & (ppm)

Assignment Rationale

Carbinol carbon, shifted

C3 (-CH(OH)-) ~65 downfield by the
electronegative oxygen.
Alkynyl carbon attached to the
C4 (=C-) ~85 ,
carbinol center.
Terminal alkynyl carbon,
C5 (=CH) ~75 typically slightly upfield of the
internal alkyne carbon.
Vinylic carbon, deshielded due
C2 (=CH-) ~135 o
to sp2 hybridization.
Terminal vinylic carbon,
C1 (=CH2) ~117 typically upfield of the

substituted vinylic carbon.

Infrared (IR) Spectroscopy

Expertise & Experience: IR spectroscopy is an essential technique for identifying the key

functional groups present in a molecule. For 1-Penten-4-yn-3-ol, IR analysis provides rapid,
confirmatory evidence for the O-H (alcohol), C=C-H (terminal alkyne), and C=C (alkene)

groups. The spectrum is a unique fingerprint that validates the molecule's identity.

Experimental Protocol: IR Spectrum Acquisition

o Sample Preparation: Place one drop of neat (undiluted) 1-Penten-4-yn-3-ol liquid between

two sodium chloride (NacCl) or potassium bromide (KBr) salt plates to form a thin film.

e Instrumentation: Use a Fourier-Transform Infrared (FT-IR) spectrometer.

o Data Acquisition:

o Scan Range: 4000 - 400 cm~—1

o Resolution: 4 cm™!
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o Number of Scans: 16-32

o Background Correction: Record a background spectrum of the clean salt plates and subtract
it from the sample spectrum.

Table 4: Characteristic IR Absorption Bands for 1-Penten-4-yn-3-ol

Wavenumber . . . .
( 1 Intensity Vibration Type Functional Group
cm-
~3350 Broad, Strong O-H stretch Alcohol
~3300 Sharp, Strong =C-H stretch Terminal Alkyne
~3090 Medium =C-H stretch Alkene
~2120 Sharp, Medium C=C stretch Alkyne
~1645 Medium C=C stretch Alkene
~1100 Strong C-O stretch Secondary Alcohol
=C-H bend (out-of- Monosubstituted
990 and 920 Strong
plane) Alkene

Mass Spectrometry (MS)

Expertise & Experience: Mass spectrometry provides the molecular weight and, through
fragmentation analysis, valuable structural information. Electron lonization (El) is a common
high-energy technique that leads to predictable fragmentation patterns, which can be pieced
together to confirm the connectivity of the molecule. The molecular ion (M*") is expected at m/z
82, corresponding to the molecular weight.

dot graph "fragmentation_pathway" { rankdir=LR; node [shape=box, style=rounded,
fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge
[fontsize=9, color="#5F6368"];

M [label="[CsHeO]* \nm/z = 82\n(Molecular lon)"]; F1 [label="[M - H]*\nm/z = 81"]; F2 [label="
[M - CH=CHz]*\nm/z = 55\n(Propargyl! cation)"]; F3 [label="[M - CzH]*\nm/z = 57"];
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M -> F1 [label="- H"]; M -> F2 [label="- Cz2H3" (vinyl radical)"]; M -> F3 [label="- CzH" (ethynyl
radical)"]; } Caption: Predicted major fragmentation pathways for 1-Penten-4-yn-3-ol in EI-MS.

Experimental Protocol: GC-MS Acquisition

o Sample Preparation: Prepare a dilute solution of 1-Penten-4-yn-3-ol (~100 ppm) in a volatile
solvent like dichloromethane or ethyl acetate.

¢ Instrumentation: Use a Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) with
an El source.

e GC Conditions:

o Column: Standard non-polar column (e.g., DB-5ms).

o Injection Volume: 1 pL.

o Inlet Temperature: 250 °C.

o Oven Program: Start at 50 °C, hold for 2 min, ramp to 250 °C at 10 °C/min.
e MS Conditions:

o lonization Source: Electron lonization (EI) at 70 eV.

o Mass Range: Scan from m/z 35 to 200.

Table 5: Predicted Mass Spectrum Fragmentation for 1-Penten-4-yn-3-ol
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Predicted Relative lon Structure / .

m/z . Rationale
Intensity Fragment Lost

82 Low [CsHeO]™ (M) Molecular ion.

Loss of a hydrogen
81 Medium [CsHsO]* radical (H'), likely from
the alcohol or alkyne.

Loss of an ethynyl

57 Medium [CsHs0]* ) )
radical (C=CH).
Loss of a vinyl radical

) (CH=CH.), a stable

55 High [CsHsO]* N
resonance-stabilized
cation.

53 Medium [CaHs]* Loss of H:20 and H'.
Propargyl cation, a

39 Medium [CsHs]* baray
common fragment.
Formyl cation or

29 High [CHO]J* or [C2Hs] fragment from the

vinyl group.

Summary and Conclusion

The comprehensive spectroscopic analysis of 1-Penten-4-yn-3-ol relies on the synergistic
application of NMR, IR, and MS techniques. While a complete, publicly available experimental
dataset is elusive, a robust and reliable characterization can be achieved through the predictive
and interpretive framework presented. The expected *H and 3C NMR spectra provide a
detailed map of the carbon-hydrogen framework. IR spectroscopy offers rapid and definitive
confirmation of the key alcohol, alkyne, and alkene functional groups. Finally, mass
spectrometry confirms the molecular weight and provides structural validation through
predictable fragmentation patterns. This guide establishes a validated protocol and interpretive
foundation for scientists working with this versatile and reactive building block, ensuring
confidence in its identity and purity for downstream applications in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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